Cas no 68476-36-8 (Globulins Cohn fraction IV-4 human)

• Product Name: Globulins Cohn fraction IV-4 human
• CAS No: 68476-36-8
• MF: C₉₂H₁₁₀Cl₁₀O₁₈
• MW: 1858.37702035904
• CID: 519236
• PubChem ID: 168010021
• Update Time: 2025-06-07

Globulins Cohn fraction IV-4 human Chemical and Physical Properties

Names and Identifiers

• Globulins,blood plasma
• Bovine globulin
• G-C GLOBULIN
• SHEEP GAMMA GLOBULIN
• RABBIT GAMMA GLOBULIN
• RABBIT GAMMA-GLOBULIN, SERUM
• VITAMIN D BINDING PROTEIN, GROUP-SPECIFIC COMPONENT, HUMAN
• VITAMIN D BINDING PROTEIN, MIXED TYPE, HUMAN
• Globulins Cohn fraction II, III
• Globulins Cohn fraction IV-4
• Globulins, blood plasma
• 223749-36-8
• 68476-36-8
• VIXPZAWYPPDOMD-UHFFFAOYSA-N
• 68606-18-8
• Globulins Cohn fraction IV-4 human

• MDL： MFCD01114242
• Inchi： 1S/C14H17ClO3.C13H14Cl2O2.C13H15ClO3.C13H15ClO2.C12H12Cl2O2.C12H13ClO2.C8H13ClO2.C7H11ClO2/c1-3-10(9-15)8-13(14(16)17)11-4-6-12(18-2)7-5-11;1-2-9(8-14)7-11(13(16)17)10-5-3-4-6-12(10)15;1-9(8-14)7-12(13(15)16)10-3-5-11(17-2)6-4-10;1-2-10(9-14)8-12(13(15)16)11-6-4-3-5-7-11;1-8(7-13)6-10(12(15)16)9-4-2-3-5-11(9)14;1-9(8-13)7-11(12(14)15)10-5-3-2-4-6-10;1-3-7(5-9)4-6(2)8(10)11;1-5(4-8)3-6(2)7(9)10/h4-8,13H,3,9H2,1-2H3,(H,16,17);3-7,11H,2,8H2,1H3,(H,16,17);3-7,12H,8H2,1-2H3,(H,15,16);3-8,12H,2,9H2,1H3,(H,15,16);2-6,10H,7H2,1H3,(H,15,16);2-7,11H,8H2,1H3,(H,14,15);4,6H,3,5H2,1-2H3,(H,10,11);3,6H,4H2,1-2H3,(H,9,10)
• InChI Key： VIXPZAWYPPDOMD-UHFFFAOYSA-N
• SMILES： ClCC(CC)=CC(C(=O)O)C1C=CC(=CC=1)OC.ClC1C=CC=CC=1C(C(=O)O)C=C(CCl)CC.ClCC(CC)=CC(C(=O)O)C1C=CC=CC=1.ClCC(C)=CC(C(=O)O)C1C=CC(=CC=1)OC.ClC1C=CC=CC=1C(C(=O)O)C=C(C)CCl.ClCC(C)=CC(C(=O)O)C1C=CC=CC=1.ClCC(CC)=CC(C(=O)O)C.ClCC(C)=CC(C(=O)O)C

Computed Properties

• Exact Mass: 1856.451843g/mol
• Monoisotopic Mass: 1852.457744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 120
• Rotatable Bond Count: 36
• Complexity: 1950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 317Ų

Experimental Properties

• Color/Form: Solids
• Solubility: H2O: soluble25mg/mL
• Solubility: Not determined

Globulins Cohn fraction IV-4 human Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：LZ3450000
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on Globulins Cohn fraction IV-4 human

Globulins Cohn Fraction IV-4 Human (CAS No. 68476-36-8): An Overview of Its Role in Biomedical Applications

Globulins Cohn Fraction IV-4 Human (CAS No. 68476-36-8) is a critical component in the field of biomedicine, particularly in the areas of immunology and therapeutic applications. This fraction, derived from human plasma through a series of complex purification processes, is known for its rich content of immunoglobulins and other plasma proteins. The Cohn fraction IV-4 is a specific sub-fraction that has gained significant attention due to its unique properties and potential therapeutic benefits.

The Cohn fractionation process, developed by Edwin J. Cohn and his colleagues in the 1940s, revolutionized the way plasma proteins are isolated and purified. This process involves a series of steps, including cold ethanol precipitation, which allows for the separation of various protein fractions based on their solubility characteristics. The Cohn fraction IV-4 is one of the key fractions obtained from this process, containing a high concentration of immunoglobulins, particularly IgG, as well as other important plasma proteins such as albumin and alpha-1 antitrypsin.

Recent research has highlighted the therapeutic potential of Globulins Cohn Fraction IV-4 Human in various medical conditions. One of the most significant applications is in the treatment of immune deficiencies, where this fraction can help restore normal immune function by providing exogenous immunoglobulins. Studies have shown that patients with primary immunodeficiency disorders, such as common variable immunodeficiency (CVID) and X-linked agammaglobulinemia (XLA), benefit significantly from regular infusions of Cohn Fraction IV-4. These infusions help to prevent infections and improve overall quality of life.

In addition to its role in immune deficiencies, Globulins Cohn Fraction IV-4 Human has also been explored for its potential in treating autoimmune diseases. Autoimmune conditions, such as systemic lupus erythematosus (SLE) and rheumatoid arthritis (RA), involve an overactive immune response that can lead to tissue damage and inflammation. Research suggests that the immunomodulatory properties of Cohn Fraction IV-4 may help to regulate the immune system and reduce inflammation, thereby providing a therapeutic benefit to patients with these conditions.

The safety and efficacy of Globulins Cohn Fraction IV-4 Human have been extensively studied in clinical trials. These trials have consistently demonstrated that this fraction is well-tolerated by patients and has a low risk of adverse reactions. However, as with any therapeutic product derived from human plasma, there is always a need for rigorous quality control measures to ensure the safety and purity of the final product. Advanced purification techniques and viral inactivation methods are employed to minimize the risk of transmitting infectious agents.

Moreover, recent advancements in biotechnology have led to the development of recombinant forms of immunoglobulins, which offer an alternative to plasma-derived products. However, Globulins Cohn Fraction IV-4 Human remains a preferred choice for many clinicians due to its natural composition and well-established safety profile. The natural source of this fraction ensures that it contains a diverse range of antibodies that can provide broad-spectrum protection against various pathogens.

In conclusion, Globulins Cohn Fraction IV-4 Human (CAS No. 68476-36-8) continues to play a vital role in modern medicine, offering significant therapeutic benefits in the treatment of immune deficiencies and autoimmune diseases. Its unique properties and well-documented safety profile make it an invaluable tool for healthcare professionals. As research in this field continues to advance, it is likely that new applications for this fraction will be discovered, further expanding its potential impact on patient care.